Cas no 83722-32-1 (2-[4-(3-{[2-hydroxy-3-(3-methylphenoxy)propyl]amino}propoxy)phenyl]-8-methoxy-3-methylquinazolin-4(3H)-one)

• Product name: 2-[4-(3-{[2-hydroxy-3-(3-methylphenoxy)propyl]amino}propoxy)phenyl]-8-methoxy-3-methylquinazolin-4(3H)-one
• CAS No: 83722-32-1
• MF: C₂₉H₃₃N₃O₅
• MW: 503.5894
• CID: 1812210
• PubChem ID: 3068717

2-[4-(3-{[2-hydroxy-3-(3-methylphenoxy)propyl]amino}propoxy)phenyl]-8-methoxy-3-methylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-{[2-hydroxy-3-(3-methylphenoxy)propyl]amino}propoxy)phenyl]-8-methoxy-3-methylquinazolin-4(3H)-one
• 4(3H)-Quinazolinone, 2-(4-(3-((2-hydroxy-3-(3-methylphenoxy)propyl)amino)propoxy)phenyl)-8-methoxy-3-methyl-
• 2-[4-[3-[[2-hydroxy-3-(3-methylphenoxy)propyl]amino]propoxy]phenyl]-8-methoxy-3-methylquinazolin-4-one
• 83722-32-1
• SCHEMBL10768373
• DTXSID901003739

• Inchi： InChI=1S/C29H33N3O5/c1-20-7-4-8-24(17-20)37-19-22(33)18-30-15-6-16-36-23-13-11-21(12-14-23)28-31-27-25(29(34)32(28)2)9-5-10-26(27)35-3/h4-5,7-14,17,22,30,33H,6,15-16,18-19H2,1-3H3
• InChI Key： VNRZBMPXZVTXHP-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)OCC(CNCCCOC2=CC=C(C=C2)C3=NC4=C(C=CC=C4OC)C(=O)N3C)O

Computed Properties

• Exact Mass: 503.24202116g/mol
• Monoisotopic Mass: 503.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 92.6Ų